Cas no 320419-77-0 (1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product name: 1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 320419-77-0
• MF: C₂₁H₁₉ClN₂O₄
• MW: 398.839564561844
• CID: 5270229

1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-N-(3,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide
• 1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19ClN2O4/c1-27-18-10-9-15(12-19(18)28-2)23-20(25)16-7-5-11-24(21(16)26)13-14-6-3-4-8-17(14)22/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： AAKJQIOHVIWJCY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)C=CC=C1C(NC1=CC=C(OC)C(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 320419-77-0)

1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, with the CAS number 320419-77-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the 2-chlorophenyl and 3,4-dimethoxyphenyl moieties, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for pyridine-based compounds has surged due to their relevance in targeting various diseases, including neurological disorders and metabolic syndromes. Researchers are particularly interested in the carboxamide functional group present in this compound, as it often enhances binding affinity to biological targets. The CAS 320419-77-0 compound is frequently discussed in academic circles for its potential role in modulating enzyme activity, making it a subject of ongoing preclinical studies.

The synthesis of 1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula, C₂₁H₁₉ClN₂O₄, reflects a moderate molecular weight, which is advantageous for drug-like properties. The presence of chlorine and methoxy groups in its structure also suggests potential bioavailability and metabolic stability, critical factors in medicinal chemistry.

From an industrial perspective, this compound is often sought after by manufacturers specializing in fine chemicals and custom synthesis. Its applications extend beyond pharmaceuticals, including use in agrochemical research and material science. The growing interest in sustainable chemistry has also prompted investigations into greener synthesis routes for CAS 320419-77-0, aligning with global trends toward environmentally friendly production methods.

Analytical characterization of 1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for research and development purposes. The compound’s stability under various conditions is another area of active investigation, particularly for storage and transportation considerations.

In the context of drug discovery, this molecule’s dihydropyridine core is noteworthy. Dihydropyridines are historically significant in cardiovascular therapeutics, and derivatives like CAS 320419-77-0 are being explored for expanded applications. Recent publications highlight its potential as a scaffold for designing kinase inhibitors or GPCR modulators, addressing unmet medical needs in oncology and inflammation.

The patent landscape surrounding pyridine-3-carboxamide derivatives reveals a competitive environment, with several filings related to structural analogs of 320419-77-0. This underscores the commercial viability and intellectual property potential of this chemical space. Companies engaged in preclinical development often evaluate such compounds for their ADME (Absorption, Distribution, Metabolism, Excretion) profiles early in the discovery pipeline.

For researchers querying "pyridine carboxamide synthesis" or "biological activity of dihydropyridine derivatives", this compound serves as a relevant case study. Its structural complexity offers insights into molecular design principles, while its pharmacophore elements provide learning opportunities for students in medicinal chemistry courses. Online databases frequently index 320419-77-0 alongside related heterocyclic compounds, reflecting its established position in chemical literature.

Future directions for 1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide research may involve structure-activity relationship (SAR) studies to optimize its properties. The integration of computational chemistry tools, such as molecular docking, could further elucidate its interaction with biological targets. As the scientific community continues to explore small molecule therapeutics, compounds like CAS 320419-77-0 will remain valuable assets in the quest for innovative treatments.